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For Researchers, Scientists, and Drug Development Professionals

The hydrocarbon dodecane, with the molecular formula C12H26, is a significant member of the

alkane series. While n-dodecane is a simple, unbranched chain, the formula C12H26

accommodates a total of 355 structural isomers, each with unique physical properties and

potential applications.[1][2] The structural diversity of these isomers necessitates a systematic

and unambiguous naming convention, a role fulfilled by the International Union of Pure and

Applied Chemistry (IUPAC) nomenclature system. This guide provides an in-depth overview of

the IUPAC rules as they apply to dodecane isomers, presents key quantitative data for a

selection of these compounds, and outlines the standard methodologies for their physical

characterization.

Core Principles of IUPAC Nomenclature for Alkanes
The IUPAC system provides a logical, step-by-step process for naming even the most complex

branched alkanes. The fundamental rules are as follows:

Identify the Parent Chain: The longest continuous chain of carbon atoms in the molecule is

identified as the parent chain. For C12H26 isomers, this chain can range from nonane (9

carbons) up to undecane (11 carbons) in branched structures, or dodecane itself in the case

of the linear isomer.[3][4][5]

Number the Parent Chain: The carbon atoms of the parent chain are numbered

consecutively from the end that gives the substituent groups the lowest possible locants
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(numbers).[3][6] If there is a tie, the chain is numbered to give the second substituent the

lower number, and so on.

Identify and Name Substituents: All groups attached to the parent chain that are not

hydrogen are considered substituents. For alkanes, these are typically alkyl groups, which

are named by replacing the "-ane" suffix of the corresponding alkane with "-yl" (e.g.,

methane becomes methyl, ethane becomes ethyl).[3][7]

Assemble the Full Name: The complete name is constructed by:

Listing the substituent groups alphabetically (ignoring prefixes like di-, tri-, tetra-, etc.).[3]

[7]

Placing the locant number before each substituent name, separated by a hyphen.

Using prefixes di-, tri-, tetra-, etc., to indicate the presence of multiple identical substituent

groups.[3]

Following the last substituent name with the name of the parent chain.

Illustrative Examples of Dodecane Isomers
Applying these rules to various C12H26 isomers demonstrates the system's efficacy:

n-Dodecane: The simplest isomer, with all 12 carbon atoms in a continuous, unbranched

chain.

2-Methylundecane: The parent chain is an 11-carbon chain (undecane). A methyl group (-

CH3) is attached to the second carbon.

3-Methylundecane: Similar to the above, but the methyl group is on the third carbon of the

undecane chain.[8]

2,2-Dimethyldecane: The parent chain is a 10-carbon chain (decane). Two methyl groups

are attached to the second carbon.[9][10]

2,3,4-Trimethylnonane: The parent chain is a 9-carbon chain (nonane). Methyl groups are

attached to the second, third, and fourth carbons.[11][12]
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Physical Properties of Selected Dodecane Isomers
The structural differences between isomers, though subtle, result in distinct physical properties.

Branching generally lowers the boiling point due to a reduction in surface area and weaker

intermolecular van der Waals forces compared to the straight-chain isomer.

IUPAC Name
Molecular
Formula

Boiling Point
(°C)

Melting Point
(°C)

Density
(g/cm³)

n-Dodecane C12H26 216.2[13] -9.6
0.749 (at 20°C)

[13]

2-

Methylundecane
C12H26 210[14] -46.8[14] ~0.756 (at 20°C)

3-

Methylundecane
C12H26 211[15] N/A ~0.758 (at 20°C)

2,2-

Dimethyldecane
C12H26 201[9]

-50.8 (estimate)

[9]

0.741 (at 20°C)

[9]

2,3,4-

Trimethylnonane
C12H26 200[11][16]

-50.8 (estimate)

[11][16]

0.761 (at 20°C)

[11][16]

Standard Experimental Protocols for Physical
Property Determination
The quantitative data presented for dodecane isomers are determined through well-established

experimental protocols. For professionals in drug development and chemical research,

understanding these methods is crucial for data verification and laboratory synthesis.

1. Boiling Point Determination: The boiling point of a liquid is the temperature at which its vapor

pressure equals the external pressure. The standard method for its determination is distillation.

Apparatus: A round-bottom flask, heating mantle, distillation head with a thermometer,

condenser, and receiving flask.
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Procedure: The sample is placed in the round-bottom flask with boiling chips to ensure

smooth boiling. The apparatus is assembled, and cooling water is circulated through the

condenser. The sample is heated gradually. The temperature is recorded when the liquid is

boiling steadily and a consistent temperature is observed on the thermometer as the vapor

condenses and collects in the receiving flask. This temperature, corrected for atmospheric

pressure, is the boiling point.

2. Melting Point Determination: The melting point is the temperature at which a substance

transitions from a solid to a liquid state.

Apparatus: A capillary tube, a melting point apparatus (such as a Thiele tube or a modern

digital instrument).

Procedure: A small, powdered sample of the crystallized compound is packed into a capillary

tube. The tube is placed in the melting point apparatus and heated slowly (typically 1-2 °C

per minute). The temperature range from which the sample first begins to melt until it

becomes completely liquid is recorded as the melting point range. For pure substances, this

range is typically narrow.

3. Density Determination: Density is the mass of a substance per unit volume.

Apparatus: A pycnometer (a flask with a specific, accurately known volume) and an analytical

balance.

Procedure: The pycnometer is first weighed empty. It is then filled with the liquid sample,

ensuring no air bubbles are present, and weighed again. The temperature of the liquid is

recorded. The mass of the liquid is determined by subtraction. The density is calculated by

dividing the mass of the liquid by the known volume of the pycnometer.

Logical Workflow for IUPAC Nomenclature
The process of assigning an IUPAC name to a C12H26 isomer can be visualized as a

systematic workflow. The following diagram, generated using the DOT language, illustrates this

logical relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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